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Compound of Interest

Compound Name: L-Glucono-1,5-lactone

Cat. No.: B118746

An In-depth Technical Guide to the Chemical Properties and Structure of L-Glucono-1,5-
lactone

This technical guide provides a comprehensive overview of the chemical properties and
structure of L-Glucono-1,5-lactone, tailored for researchers, scientists, and drug development
professionals.

Chemical Structure and Identification

L-Glucono-1,5-lactone is the cyclic ester of L-gluconic acid.[1] Its structure consists of a six-
membered ring, making it a delta-lactone.

Molecular Structure of L-Glucono-1,5-lactone
Caption: 2D chemical structure of L-Glucono-1,5-lactone.

Physicochemical Properties

A summary of the key physicochemical properties of L-Glucono-1,5-lactone is presented in
the table below.
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Property Value Reference
Molecular Formula CeH1006 [1]
Molecular Weight 178.14 g/mol [1]

White to off-white crystalline
Appearance [1]

powder
Melting Point 155 °C [1]

Solubilit Freely soluble in water;
olubili
Y sparingly soluble in ethanol.

Purity (by HPLC) >93% [1]

Hydrolysis of L-Glucono-1,5-lactone

In aqueous solutions, L-Glucono-1,5-lactone undergoes hydrolysis to form an equilibrium
mixture with L-gluconic acid. This reaction is influenced by factors such as temperature and pH.
The hydrolysis proceeds more rapidly at higher temperatures and pH values.

Hydrolysis of L-Glucono-1,5-lactone

Hydrolysis of L-Glucono-1,5-lactone to L-Gluconic Acid

G_-Glucono-l,S-lactoneD

A

+ H20 - H20 (Equilibrium)

[L-Gluconic Acid]
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Click to download full resolution via product page
Caption: Equilibrium reaction of L-Glucono-1,5-lactone hydrolysis.

Experimental Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain *H and 3C NMR spectra for structural elucidation and confirmation of L-
Glucono-1,5-lactone.

Methodology:

o Sample Preparation: Dissolve approximately 10-20 mg of L-Glucono-1,5-lactone in 0.5-0.7
mL of a suitable deuterated solvent (e.g., D20, DMSO-ds). Ensure the sample is fully
dissolved.

 Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).
e 1H NMR Acquisition:

o Tune and shim the spectrometer to optimize the magnetic field homogeneity.

o Acquire a standard one-dimensional *H NMR spectrum.

o Typical parameters: pulse angle of 30-45°, acquisition time of 2-4 seconds, relaxation
delay of 1-5 seconds, and a sufficient number of scans to achieve a good signal-to-noise
ratio.

e 13C NMR Acquisition:
o Acquire a one-dimensional 33C NMR spectrum with proton decoupling.

o Typical parameters: pulse angle of 30-45°, acquisition time of 1-2 seconds, relaxation
delay of 2-5 seconds. A larger number of scans will be required compared to *H NMR.

» Data Processing: Process the raw data using appropriate software. This includes Fourier
transformation, phase correction, baseline correction, and referencing the spectra to the
residual solvent peak or an internal standard (e.g., TMS).
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Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in L-Glucono-1,5-lactone.
Methodology:
o Sample Preparation (KBr Pellet Method):

o Thoroughly mix a small amount of L-Glucono-1,5-lactone (1-2 mg) with approximately
100-200 mg of dry potassium bromide (KBr) in an agate mortar and pestle.

o Press the mixture into a thin, transparent pellet using a hydraulic press.
e Instrumentation: Use an FTIR spectrometer.
o Data Acquisition:
o Record a background spectrum of the empty sample compartment.
o Place the KBr pellet in the sample holder and acquire the sample spectrum.

o Typically, spectra are collected in the mid-infrared range (4000-400 cm~1). Co-add multiple
scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

o Data Analysis: Identify the characteristic absorption bands corresponding to the functional
groups of L-Glucono-1,5-lactone, such as the C=0 stretch of the lactone and the O-H
stretches of the hydroxyl groups.

Experimental Workflow for Characterization
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Workflow for the Physicochemical Characterization of L-Glucono-1,5-lactone

Data Analysis and
Structural Confirmation

Click to download full resolution via product page

Caption: A typical experimental workflow for the characterization of L-Glucono-1,5-lactone.

Biological Activity and Signaling Pathways

While research on the specific biological roles of L-Glucono-1,5-lactone is ongoing, studies on
its isomer, D-glucono-1,5-lactone (also known as gluconolactone), have suggested potential
involvement in cellular signaling pathways. For instance, gluconolactone has been reported to
relieve ischemia/perfusion-induced cardiac injury through the activation of the extracellular
signal-regulated kinase (ERK) signaling pathway. It is thought that gluconolactone may activate
this pathway via Protein Kinase C epsilon (PKCg).
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Potential Signaling Pathway Involvement

Hypothesized Signaling Pathway for Gluconolactone-Mediated Cardioprotection
Gluconolactone
(D-isomer)

Activates

Activates
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Caption: A proposed signaling pathway for the cardioprotective effects of gluconolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cdn.usbio.net [cdn.usbio.net]

« To cite this document: BenchChem. [L-Glucono-1,5-lactone chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118746#l|-glucono-1-5-lactone-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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